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Compound of Interest

Compound Name: A2793

Cat. No.: B1291358

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for A2793, a TRESK/TASK-1 potassium channel inhibitor,
identified as Ethyl [(5-Chloroquinolin-8-yl)oxy]acetate (CAS No. 88349-90-0). The following
procedural guidance is designed to be a preferred source for laboratory safety and chemical
handling, fostering a culture of safety and trust.

Chemical Identification and Properties

Identifier Value

Product Name A2793

Chemical Name Ethyl [(5-Chloroquinolin-8-yl)oxy]acetate
CAS Number 88349-90-0

Molecular Formula C13H12CINOs

Molecular Weight 265.69 g/mol

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn to minimize exposure. The
following table summarizes the recommended PPE for handling A2793.
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Protection Type Specification Purpose

) Safety glasses with side-
Eye Protection ) Protects eyes from splashes.
shields or goggles.

_ Chemically resistant gloves _
Hand Protection o Prevents skin contact.
(e.g., nitrile rubber).

] Protects skin and clothing from
Body Protection Laboratory coat. o
contamination.

Not required under normal
conditions with adequate
) ) ventilation. Use a NIOSH- Prevents inhalation of dust or
Respiratory Protection ) ) ]
approved respirator if handling  aerosols.
large quantities or if

dust/aerosol is generated.

Operational Plan for Handling A2793

This section provides a step-by-step guide for the safe handling of A2793 from receipt to
disposal.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.
e For long-term storage, keep the solid compound at -20°C.

» Stock solutions should be stored at -80°C for up to one year.[1]

Preparation of Stock Solutions

o Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid
inhalation of any dust.
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e A2793 is soluble in DMSO (up to 53 mg/mL) and Ethanol (up to 25 mg/mL).[1] It is insoluble
in water.[1]

o To prepare a stock solution, slowly add the solvent to the solid A2793 with gentle agitation to
ensure complete dissolution.

Handling of Solutions

» When working with solutions of A2793, always wear the recommended PPE.

» Avoid contact with skin and eyes. In case of accidental contact, follow the first aid measures
outlined in the Safety Data Sheet.

o Use calibrated equipment for all measurements to ensure accuracy.

Spill Management

« In the event of a spill, isolate the area to prevent further contamination.

o For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)
and place it in a sealed container for disposal.

¢ Ventilate the area and clean the spill site with an appropriate solvent.

Disposal Plan

Proper disposal of A2793 and its waste is crucial to prevent environmental contamination and
ensure regulatory compliance.
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Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in
Unused Solid A2793 accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Collect in a designated, labeled, and sealed
Solutions of A2793 hazardous waste container. The container

should be compatible with the solvent used.

Any materials contaminated with A2793 (e.g.,
) ) pipette tips, gloves, absorbent pads) should be
Contaminated Materials ) ]
placed in a sealed bag and disposed of as

hazardous chemical waste.

Experimental Protocol: Inhibition of TRESK/TASK-1
Channels

The following is a generalized protocol for an in vitro experiment to assess the inhibitory activity
of A2793 on TRESK/TASK-1 channels expressed in a cellular system (e.g., Xenopus oocytes
or a mammalian cell line). Researchers should adapt this protocol based on their specific

experimental setup.
1. Cell Preparation:

o Culture cells expressing the target potassium channel (TRESK or TASK-1) under appropriate
conditions.

» Plate the cells on suitable cultureware for the planned assay (e.g., glass coverslips for patch-
clamp electrophysiology).

2. Preparation of A2793 Working Solutions:

e From a concentrated stock solution in DMSO, prepare a series of dilutions in the appropriate
extracellular recording solution to achieve the desired final concentrations for testing.

o Ensure the final concentration of DMSO in the working solutions is low (typically <0.1%) to
avoid solvent effects on the cells.

3. Electrophysiological Recording (Whole-Cell Patch-Clamp):
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o Transfer a coverslip with the cells to the recording chamber on a microscope.

» Perfuse the cells with the extracellular solution.

» Obtain a whole-cell patch-clamp recording from a cell expressing the target channel.
o Apply a voltage protocol to elicit channel currents.

» Establish a stable baseline recording of the channel activity.

4. Application of A2793:

» Perfuse the cells with the working solutions of A2793, starting from the lowest concentration.

o Record the channel activity in the presence of the compound until a steady-state effect is
observed.

» Wash out the compound with the extracellular solution to check for reversibility of the
inhibition.

» Repeat the application and washout steps for each concentration.

5. Data Analysis:

o Measure the amplitude of the channel current before, during, and after the application of
A2793.

o Calculate the percentage of inhibition for each concentration.

» Plot the concentration-response curve and determine the ICso value.

Visualizations
Signaling Pathway of TRESK Activation
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Caption: TRESK channel activation by calcium-calcineurin signaling.

Experimental Workflow for Handling A2793

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1291358?utm_src=pdf-body-img
https://www.benchchem.com/product/b1291358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Receive & Inspect

(Store at -20°C)

Prepare Stock Solution
(in Fume Hood)

Experimentation

Perform Experiment
(with PPE)

Collect Liquid & Solid Waste

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of A2793.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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